Cas no 320422-24-0 (1-Methyl-1H-indole-2,3-dione 3-N-(2,5-dichlorophenyl)hydrazone)

• Product Name: 1-Methyl-1H-indole-2,3-dione 3-N-(2,5-dichlorophenyl)hydrazone
• CAS No: 320422-24-0
• MDL: MFCD01314835
• CID: 4645703
• Update Time: 2025-05-21

1-Methyl-1H-indole-2,3-dione 3-N-(2,5-dichlorophenyl)hydrazone Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-1H-INDOLE-2,3-DIONE 3-[N-(2,5-DICHLOROPHENYL)HYDRAZONE]
• 1-Methyl-1H-indole-2,3-dione 3-N-(2,5-dichlorophenyl)hydrazone

• MDL： MFCD01314835

Additional information on 1-Methyl-1H-indole-2,3-dione 3-N-(2,5-dichlorophenyl)hydrazone

Comprehensive Overview of 1-Methyl-1H-indole-2,3-dione 3-N-(2,5-dichlorophenyl)hydrazone (CAS No. 320422-24-0)

The compound 1-Methyl-1H-indole-2,3-dione 3-N-(2,5-dichlorophenyl)hydrazone, identified by its CAS No. 320422-24-0, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This hydrazone derivative is structurally characterized by the presence of a methyl-substituted indole-2,3-dione core and a 2,5-dichlorophenyl hydrazone moiety. Its unique architecture makes it a subject of interest for researchers exploring novel bioactive compounds and functional materials.

In recent years, the demand for indole-based derivatives has surged due to their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The hydrazone functional group in this compound further enhances its potential as a versatile scaffold for drug development. Researchers are particularly intrigued by its ability to form stable complexes with metal ions, which opens avenues for applications in catalysis and sensor technologies.

From an industrial perspective, 1-Methyl-1H-indole-2,3-dione 3-N-(2,5-dichlorophenyl)hydrazone is often discussed in the context of high-performance organic synthesis. Its synthesis typically involves the condensation of 1-methylisatin with 2,5-dichlorophenylhydrazine, a reaction that highlights the importance of precise reaction conditions to achieve optimal yields. The compound's stability under various environmental conditions makes it a reliable candidate for long-term storage and handling in laboratory settings.

One of the most frequently searched questions related to this compound is: "What are the applications of 1-Methyl-1H-indole-2,3-dione 3-N-(2,5-dichlorophenyl)hydrazone in drug discovery?" Current studies suggest that its electron-rich aromatic system and hydrogen-bonding capabilities make it a promising candidate for targeting specific enzymes or receptors. For instance, its structural similarity to known kinase inhibitors has prompted investigations into its potential as a tyrosine kinase inhibitor, a class of compounds widely used in cancer therapy.

Another trending topic in the scientific community is the role of hydrazone derivatives in green chemistry. The compound's ability to participate in atom-efficient reactions aligns with the growing emphasis on sustainable chemical processes. Researchers are exploring its use in catalytic cycles and photocatalytic applications, where its stability and reactivity under light irradiation are highly valued.

In the realm of material science, 1-Methyl-1H-indole-2,3-dione 3-N-(2,5-dichlorophenyl)hydrazone has been investigated for its optical properties. Its conjugated π-system and intramolecular charge transfer characteristics make it a potential candidate for organic light-emitting diodes (OLEDs) and nonlinear optical materials. These applications are particularly relevant in the context of advancing flexible electronics and energy-efficient displays.

The compound's spectroscopic properties are also a focal point for analytical chemists. Its distinct UV-Vis absorption and fluorescence emission profiles enable its use as a molecular probe for detecting environmental pollutants or biological markers. This aligns with the increasing demand for sensitive and selective detection methods in environmental monitoring and diagnostics.

As the scientific community continues to explore the potential of 1-Methyl-1H-indole-2,3-dione 3-N-(2,5-dichlorophenyl)hydrazone, its structure-activity relationships remain a key area of investigation. Computational studies, including density functional theory (DFT) calculations, are being employed to predict its reactivity and interactions with biological targets. These efforts are complemented by experimental validations, ensuring a comprehensive understanding of its properties.

In conclusion, 1-Methyl-1H-indole-2,3-dione 3-N-(2,5-dichlorophenyl)hydrazone (CAS No. 320422-24-0) represents a multifaceted compound with broad applicability across pharmaceuticals, materials science, and analytical chemistry. Its unique structural features and functional versatility position it as a valuable asset in both academic and industrial research. Future studies are expected to uncover even more innovative applications, further solidifying its importance in modern chemistry.